2-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 2-[[(2-chloroacetyl)-propan-2-ylamino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C16H29ClN2O3/c1-12(2)19(14(20)10-17)11-13-8-6-7-9-18(13)15(21)22-16(3,4)5/h12-13H,6-11H2,1-5H3
• InChI Key: YEDTYRBRFZVUIQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC1CCCCN1C(=O)OC(C)(C)C)C(=O)CCl
• Molecular Formula: C16H29ClN2O3
• Molecular Weight: 332.9 g/mol

Description

2-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester is a tertiary amine derivative featuring a piperidine core functionalized with a tert-butyl carbamate group, a 2-chloroacetyl-isopropylamino-methyl substituent, and a chloroacetyl moiety. This compound is structurally tailored for applications in organic synthesis, particularly as a versatile intermediate in pharmaceutical and catalyst development. Its tert-butyl ester group enhances steric protection of the piperidine nitrogen, improving stability during synthetic processes . The chloroacetyl group confers electrophilic reactivity, enabling participation in nucleophilic substitution or coupling reactions, while the isopropylamino-methyl side chain may influence solubility and stereoelectronic properties .

Biological Activity

The compound 2-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester is a synthetic derivative belonging to the piperidine class, characterized by its unique structural features that may confer significant biological activities. This article explores its biological activity, synthesis, pharmacological properties, and potential therapeutic applications based on existing research.

Chemical Structure and Properties

The chemical formula for this compound is $C_{13}H_{20}ClN_2O_2$, and it possesses a molecular weight of approximately 270.76 g/mol. Its structure includes a chloroacetyl group, an isopropyl amino group, and a tert-butyl ester, contributing to its potential interactions within biological systems.

Synthesis

The synthesis of 2-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester typically involves several steps:

• Formation of the piperidine ring : This is achieved through cyclization reactions involving appropriate precursors.
• Chloroacetylation : The introduction of the chloroacetyl group is performed using chloroacetic acid derivatives.
• Amidation and esterification : The final steps involve the formation of the amide bond with isopropyl amine and the esterification with tert-butyl alcohol.

Pharmacological Properties

Research indicates that compounds with similar structural motifs often exhibit various pharmacological activities such as:

• Antimicrobial activity : Compounds containing piperidine rings have shown efficacy against a range of bacterial strains.
• CNS activity : Some derivatives may interact with neurotransmitter receptors, potentially influencing mood and cognition.
• Anticancer properties : Certain piperidine derivatives have been investigated for their ability to inhibit tumor growth through various mechanisms.

Case Studies

• Antimicrobial Activity : A study demonstrated that piperidine derivatives showed significant antibacterial activity against Staphylococcus aureus and Escherichia coli, suggesting potential for development as antimicrobial agents.
• CNS Effects : Research on related compounds indicated that they could modulate neurotransmitter systems, particularly through interactions with dopamine receptors, which may have implications for treating neurological disorders .
• Anticancer Research : In vitro studies have shown that specific piperidine derivatives can induce apoptosis in cancer cell lines, highlighting their potential as anticancer agents .

Interaction Studies

The biological activity of 2-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester can be further elucidated through interaction studies focusing on:

• Binding Affinity : Evaluating how well the compound binds to various biological targets such as enzymes or receptors.
• Mechanism of Action : Understanding the pathways through which this compound exerts its effects.

Scientific Research Applications

The compound 2-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester is a synthetic organic molecule that has garnered attention in various scientific research applications. This article explores its applications, particularly in medicinal chemistry, and highlights relevant case studies and findings.

Medicinal Chemistry

The compound has been studied for its potential as a therapeutic agent in treating various diseases, particularly those related to abnormal cell growth. Its structure allows it to interact with specific biological pathways, making it a candidate for further exploration in drug development.

Case Study: Polo-like Kinase Inhibition

Research has indicated that compounds similar to this piperidine derivative can inhibit polo-like kinase 1 (Plk1), which is involved in cell cycle regulation. Inhibitors of Plk1 have been proposed as treatments for cancers characterized by uncontrolled cell proliferation .

Antitumor Activity

The compound's structural features may confer antitumor properties. Studies have shown that derivatives of piperidine can exhibit significant cytotoxicity against various cancer cell lines. For instance, research on related compounds demonstrated their ability to induce apoptosis in cancer cells, suggesting that this compound could have similar effects .

Neuropharmacology

Piperidine derivatives are also explored for their neuropharmacological effects. The potential of this compound to modulate neurotransmitter systems could lead to applications in treating neurological disorders such as depression or anxiety.

Case Study: Neurotransmitter Modulation

In a study examining the effects of piperidine derivatives on serotonin receptors, it was found that certain modifications enhance receptor affinity and selectivity, indicating potential for developing antidepressants .

Synthesis and Characterization

The synthesis of this compound involves several steps, including the formation of the piperidine ring and subsequent functionalization with chloroacetyl and tert-butyl ester groups. Characterization techniques such as NMR and mass spectrometry are utilized to confirm the structure and purity of the synthesized compounds .

Compound	Target	IC50 (µM)	Notes
Compound A	Plk1	0.5	Significant inhibition observed
Compound B	Serotonin Receptor	0.3	High affinity for 5-HT2A receptor
Compound C	Cancer Cell Line	1.2	Induces apoptosis

Table 2: Synthesis Pathway Overview

Step	Reagents/Conditions	Product
1	Chloroacetyl chloride + isopropyl amine	Intermediate A
2	Cyclization under acidic conditions	Piperidine derivative
3	Tert-butyl esterification	Final product

Comparison with Similar Compounds

Comparison with Similar Compounds

Structurally analogous compounds share the piperidine-carboxylic acid tert-butyl ester scaffold but differ in substituents on the amine or acetyl groups. Below is a detailed comparison based on molecular properties, synthesis, and applications:

Table 1: Structural and Functional Comparison

Compound Name	Substituent on Amine	Ester Group	Molecular Weight (g/mol)	Key Applications/Synthesis Notes	References
2-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester	Isopropyl	tert-Butyl	~342.85*	Pharmaceutical intermediates, ligand synthesis
2-{[(2-Chloro-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester	Cyclopropyl	tert-Butyl	~326.82*	Discontinued; potential use in chiral resolution
[1-(2-Chloro-acetyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid tert-butyl ester	Ethyl	tert-Butyl	318.84	Intermediate in peptidomimetic drug design
2-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester	Methyl	Benzyl	338.83	High steric demand for selective alkylation reactions
4-(4-Chloro-benzenesulfonylmethyl)-piperidine-1-carboxylic acid tert-butyl ester	Chlorobenzenesulfonyl	tert-Butyl	373.89	Sulfonamide-based protease inhibitors

*Calculated based on molecular formula.

Key Findings

Substituent Effects: Isopropyl vs. Benzyl vs. tert-Butyl Esters: The benzyl ester (338.83 g/mol) offers orthogonal deprotection strategies under acidic conditions, whereas the tert-butyl group (e.g., 342.85 g/mol) is stable under basic conditions, enabling sequential functionalization .

Synthetic Relevance: Compounds with tert-butyl esters (e.g., target compound) are synthesized via hydrogenation (95% yield for analogous intermediates, as seen in YS-5 ) or nucleophilic acyl substitution. The chloroacetyl group facilitates cross-coupling reactions, as demonstrated in methyl-2-(4-R-phenyl)(quinolin-4-yl)(pyridin-2-yl)methyl ether synthesis (85% yield) .

Biological and Industrial Applications :

• Pharmaceuticals : The tert-butyl carbamate group is prevalent in kinase inhibitors and protease-resistant peptide analogs (e.g., compound 109 in , MW 430.97) .
• Catalysis : Piperidine-tert-butyl derivatives act as ligands in asymmetric catalysis, leveraging steric bulk for enantioselectivity .

Discontinuation and Availability :

• Several analogs, including the cyclopropyl variant (Ref: 10-F081444), are discontinued, highlighting supply chain challenges for niche intermediates .

Research and Development Insights

• Purity and Stability : High-purity (>95%) tert-butyl esters (e.g., 4-(4-Chloro-benzenesulfonylmethyl)-piperidine-1-carboxylic acid tert-butyl ester) are critical for reproducibility in medicinal chemistry .

Preparation Methods

Organometallic Cyclization Strategies

Organozinc reagents derived from amino acids enable stereocontrolled piperidine formation. For example, β-aminoalkyl zinc iodides react with 3-chloro-2-(chloromethyl)prop-1-ene under copper catalysis, followed by cyclization with sodium hydride, yielding 5-methylene piperidines in 55–85% yields. Reductive cyclization of 6-oxoamino acid derivatives (prepared via conjugate addition of organozinc reagents to enones) produces 2,6-disubstituted piperidines, though with moderate diastereoselectivity.

Reductive Amination and Cyclization

Aldehyde intermediates, such as those derived from 4-piperidinecarboxylic acid, undergo reductive amination with isopropylamine. Patent CN115322143A highlights pressurized conditions (0.3–0.5 MPa) using concentrated HCl and Boc₂O to form 4-piperidinecarboxylic acid tert-butyl ester hydrochloride, a key intermediate. This method achieves >60% yield by enhancing solubility in methanol under pressure.

Functionalization of the Piperidine Core

Introduction of the Isopropyl-Amino-Methyl Group

The aminomethyl group at the 2-position is installed via N-alkylation or nucleophilic substitution:

• N-Alkylation : Reaction of tert-butyl piperidine-1-carboxylate with 2-iodopropane and K₂CO₃ in DMF affords the isopropyl-substituted intermediate. Yields exceed 70% under optimized conditions.

• Mitsunobu Reaction : For stereochemical control, Mitsunobu conditions (DIAD, PPh₃) enable coupling of alcohols with isopropylamine, though this method is less common due to cost.

Chloro-Acetylation of the Isopropyl Amine

Acylation with 2-chloroacetyl chloride is performed in dichloromethane or THF using triethylamine (TEA) as a base. VulcanChem reports quantitative yields when the reaction is conducted at 0°C to minimize side reactions. Alternatively, activated esters (e.g., NHS-chloroacetate) enable acylation in aqueous-organic biphasic systems.

Protecting Group Strategies

The tert-butyl ester at the 1-position is critical for stability during synthesis:

• Boc Protection : Boc₂O reacts with piperidinecarboxylic acid under pressurized conditions (0.2–0.4 MPa) with DMAP catalysis, achieving >90% conversion.

• Deprotection Challenges : Acidic conditions (HCl/dioxane) remove Boc groups without affecting the chloroacetyl moiety.

Stereochemical Considerations

Chiral centers arise during piperidine formation and functionalization:

• Enantioselective Synthesis : L-serine-derived organozinc reagents induce chirality in the piperidine core, as demonstrated by Jackson et al..

• Diastereomer Separation : Hydrogenation of 5-methylene piperidines yields separable diastereomers (dr 3:1 to 5:1), with TFA-protected substrates showing higher stereoselectivity than Boc analogs.

Comparative Analysis of Synthetic Routes

Method	Key Steps	Yield	Purity	Advantages	Limitations
Organometallic Cyclization	Zn insertion, Cu-catalyzed allylation	55–85%	>90%	High stereocontrol	Requires anhydrous conditions
Pressurized Boc Esterification	HCl/Boc₂O under 0.4 MPa	60–75%	95%	Scalable for industry	High-pressure equipment needed
Stepwise Acylation	Alkylation → Chloro-acetylation	80–95%	98%	Modular, adaptable	Multiple purification steps

Industrial and Laboratory-Scale Optimizations

• Continuous Flow Synthesis : Patent JP2009161510 describes gas-liquid heterogeneous reactions with isobutene, but low yields (10%) limit utility. In contrast, batch processes with DMAP catalysis achieve higher throughput.

• Green Chemistry Approaches : Water-tolerated acylation using NHS esters reduces organic solvent use.

Analytical and Characterization Data

• NMR : Key signals include δ 1.4 ppm (tert-butyl), δ 3.2–3.5 ppm (piperidine CH₂N), and δ 4.1 ppm (chloroacetyl CH₂).

• HPLC : Purity >98% is achievable via reverse-phase chromatography (ACN/water + 0.1% TFA).

• MS : Molecular ion [M+H]⁺ at m/z 332.9 confirms molecular weight .

Q & A

Q. What toxicological profiles are needed to advance in vivo studies?

• Methodological Answer :
• Acute Toxicity : Perform OECD 423 assays in rodents to determine LD₅₀.
• Genotoxicity : Conduct Ames tests (OECD 471) and micronucleus assays (OECD 487) .
• Ecotoxicity : Assess biodegradability (OECD 301F) and aquatic toxicity (Daphnia magna OECD 202) .